Cas no 1160222-01-4 (3-(1,1-Dimethylbutyl)-5-isoxazolamine)

• Product Name: 3-(1,1-Dimethylbutyl)-5-isoxazolamine
• CAS No: 1160222-01-4
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 2192387
• Update Time: 2023-08-07

3-(1,1-Dimethylbutyl)-5-isoxazolamine Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine, 3-(1,1-dimethylbutyl)-
• 3-(1,1-DIMETHYLBUTYL)-5-ISOXAZOLAMINE
• 3-(1,1-Dimethylbutyl)-5-isoxazolamine

• Inchi： 1S/C9H16N2O/c1-4-5-9(2,3)7-6-8(10)12-11-7/h6H,4-5,10H2,1-3H3
• InChI Key： RAVFGLGCBRNACD-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(C)(C)CCC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Topological Polar Surface Area: 52